1-(2-ethoxybenzyl)-4-(4-nitrophenyl)piperazine

• IUPAC Name: 1-[(2-ethoxyphenyl)methyl]-4-(4-nitrophenyl)piperazine
• InChI: InChI=1S/C19H23N3O3/c1-2-25-19-6-4-3-5-16(19)15-20-11-13-21(14-12-20)17-7-9-18(10-8-17)22(23)24/h3-10H,2,11-15H2,1H3
• InChI Key: AHZCBXWIKSSUBH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

1-(2-ethoxybenzyl)-4-(4-nitrophenyl)piperazine, also known as ENPPI, is a synthetic compound that has gained attention in the field of scientific research due to its potential therapeutic applications. ENPPI belongs to the class of piperazine derivatives and has been found to possess various biochemical and physiological effects.

Mechanism of Action

1-(2-ethoxybenzyl)-4-(4-nitrophenyl)piperazine acts as a selective serotonin receptor modulator and has been found to bind to the 5-HT1A and 5-HT2A receptors. It has been suggested that 1-(2-ethoxybenzyl)-4-(4-nitrophenyl)piperazine exerts its antidepressant-like effects by increasing the release of serotonin in the brain and modulating the activity of the 5-HT1A receptor. 1-(2-ethoxybenzyl)-4-(4-nitrophenyl)piperazine has also been found to exhibit analgesic effects by modulating the activity of the 5-HT2A receptor.
Biochemical and physiological effects:
1-(2-ethoxybenzyl)-4-(4-nitrophenyl)piperazine has been found to possess various biochemical and physiological effects. It has been found to increase the levels of serotonin in the brain and modulate the activity of serotonin receptors. 1-(2-ethoxybenzyl)-4-(4-nitrophenyl)piperazine has also been found to exhibit analgesic effects and has been suggested to modulate the activity of the pain pathway in the central nervous system.

Advantages and Limitations for Lab Experiments

1-(2-ethoxybenzyl)-4-(4-nitrophenyl)piperazine has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. 1-(2-ethoxybenzyl)-4-(4-nitrophenyl)piperazine has also been found to exhibit specific binding to serotonin receptors, making it a useful tool for studying the activity of these receptors. However, the limitations of 1-(2-ethoxybenzyl)-4-(4-nitrophenyl)piperazine include its potential toxicity and limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

1-(2-ethoxybenzyl)-4-(4-nitrophenyl)piperazine has several potential future directions for research. It could be further studied for its potential therapeutic applications in the treatment of depression and neuropathic pain. 1-(2-ethoxybenzyl)-4-(4-nitrophenyl)piperazine could also be used as a tool for studying the activity of serotonin receptors and their role in various physiological processes. Further research could also focus on developing analogs of 1-(2-ethoxybenzyl)-4-(4-nitrophenyl)piperazine with improved solubility and lower toxicity.

Synthesis Methods

1-(2-ethoxybenzyl)-4-(4-nitrophenyl)piperazine can be synthesized through a multi-step process involving the reaction of 4-nitroaniline with 2-ethoxybenzyl chloride, followed by cyclization with piperazine in the presence of a catalyst. The final product is obtained by purification through recrystallization.

Scientific Research Applications

1-(2-ethoxybenzyl)-4-(4-nitrophenyl)piperazine has been found to possess potential therapeutic applications in the field of neuroscience. It has been studied for its ability to modulate the activity of serotonin receptors and has been found to exhibit antidepressant-like effects in animal models. 1-(2-ethoxybenzyl)-4-(4-nitrophenyl)piperazine has also been studied for its potential use in the treatment of neuropathic pain and has been found to exhibit analgesic effects in animal models.